2,6-Diethoxy-1,4-oxathiane 4,4-dioxide

• CAS No.: 37463-85-7
• Molecular Formula: C8H16O5S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 2,6-diethoxy-1,4-oxathiane 4,4-dioxide
• InChI: InChI=1S/C8H16O5S/c1-3-11-7-5-14(9,10)6-8(13-7)12-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: HPAMEYGFMDUMTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CS(=O)(=O)CC(O1)OCC

Description

2,6-Diethoxy-1,4-oxathiane 4,4-dioxide is a six-membered heterocyclic compound featuring an oxygen atom, a sulfur atom (as a sulfone group), and two ethoxy substituents at the 2- and 6-positions. Its molecular formula is C₈H₁₆O₅S, with a molecular weight of 232.28 g/mol. The sulfone group imparts polarity and stability, while the ethoxy substituents enhance lipophilicity, influencing solubility and reactivity.

Comparison with Similar Compounds

2,6-Dimethyl-1,4-oxathiane 4,4-Dioxide

• Molecular Formula : C₆H₁₂O₃S (MW: 164.22 g/mol)
• Key Differences: Substituents: Methyl groups at 2- and 6-positions instead of ethoxy. Synthesis: Prepared via Fe(III)-catalyzed cyclization of substituted bis(2-hydroxyethyl) sulfones with >98:2 diastereoselectivity . Applications: Used in studies exploring fungicidal activities due to its stereochemical versatility .

1,4-Oxathiane 4,4-Dioxide (Parent Compound)

• Molecular Formula : C₄H₈O₃S (MW: 136.17 g/mol)
• Key Differences: No substituents on the ring, simplifying reactivity. Thermodynamic Data: Sublimation enthalpy (ΔsubH°) = 92.0 ± 1.0 kJ/mol, indicating high thermal stability . Reactivity: The absence of substituents makes it less sterically hindered, favoring reactions like nucleophilic substitutions.

1,4-Oxathiane-2,6-dione

• Molecular Formula : C₄H₄O₃S (MW: 132.14 g/mol)
• Key Differences :
  • Contains two ketone groups (dione) instead of ethoxy or methyl groups.
  • Synthesis : Prepared from 2,2'-thiodiglycolic acid via cyclization in acetic anhydride .
  • Applications : Used as a building block for polymers and agrochemicals due to its electrophilic carbonyl groups .

Benzo-Fused Derivatives (e.g., 2,3-Dihydro-1,4-benzoxathiin-2-methanamine 4,4-Dioxide Hydrochloride)

• Molecular Formula: C₁₀H₁₂ClNO₃S (MW: 249.72 g/mol)
• Key Differences :
  • Incorporates a benzene ring fused to the oxathiane system, enhancing aromatic stabilization.
  • Applications : Widely used in pharmaceuticals (e.g., drug candidates for neurological disorders) and agrochemicals due to enhanced bioactivity .

Comparative Data Table

Property	2,6-Diethoxy-1,4-oxathiane 4,4-dioxide	2,6-Dimethyl-1,4-oxathiane 4,4-dioxide	1,4-Oxathiane 4,4-dioxide	1,4-Oxathiane-2,6-dione
Molecular Formula	C₈H₁₆O₅S	C₆H₁₂O₃S	C₄H₈O₃S	C₄H₄O₃S
Molecular Weight (g/mol)	232.28	164.22	136.17	132.14
Substituents	2,6-diethoxy	2,6-dimethyl	None	2,6-dione
Synthesis Method	Not reported	Fe(III)-catalyzed cyclization	N/A	Cyclization of thiodiglycolic acid
Diastereoselectivity	N/A	>98:2	N/A	N/A
Key Applications	Hypothesized: Agrochemicals	Fungicidal studies	Chemical intermediates	Polymers, agrochemicals

Key Research Findings

• Synthetic Flexibility : The Fe(III)-catalyzed method for 2,6-dimethyl derivatives demonstrates high diastereoselectivity, suggesting that analogous strategies could apply to ethoxy-substituted systems with modifications to precursor sulfones .
• Toxicity Considerations : While 1,4-dioxane (a structurally distinct compound) is highly toxic, sulfone-containing oxathianes like 2,6-diethoxy-1,4-oxathiane 4,4-dioxide are likely less volatile and more stable, reducing acute exposure risks .

Q & A

Advanced Research Question

• GC-MS : Detects volatile byproducts (e.g., ethoxy sulfoxides) with LOD ≈ 0.1 ppm .
• NMR (¹H/¹³C) : Identifies regioisomers via distinct chemical shifts (e.g., C2/C6 ethoxy groups: δ 1.2–1.4 ppm for CH₃, δ 3.4–3.6 ppm for CH₂) .
• LC-QTOF-MS : Quantifies non-volatile impurities (e.g., sulfonic acid derivatives) with high mass accuracy (error <2 ppm) .